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Compound of Interest

Compound Name: 1,3-Dimyristoyl-glycerol-d5

Cat. No.: B15558116 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the preparation and use of

1,3-Dimyristoyl-glycerol-d5 stock solutions. This deuterated lipid is a critical tool for accurate

quantification in mass spectrometry-based analyses, serving as an internal standard.

Introduction
1,3-Dimyristoyl-glycerol-d5 is a deuterated analog of 1,3-dimyristin, a diacylglycerol. Its

primary application in research and drug development is as an internal standard for the

quantitative analysis of lipids, particularly diacylglycerols, by mass spectrometry (MS). The five

deuterium atoms provide a distinct mass shift, allowing for its differentiation from the

endogenous, non-labeled analytes. This ensures accurate quantification by correcting for

variability in sample preparation and instrument response.

Physicochemical Properties and Solubility
Proper preparation of a stock solution is the first critical step in any quantitative assay. The

solubility of 1,3-Dimyristoyl-glycerol-d5 in common organic solvents is summarized below. It

is important to note that the solubility of the deuterated form is expected to be very similar to its

non-deuterated analog, 1,3-Dimyristoyl-glycerol.

Table 1: Solubility of 1,3-Dimyristoyl-glycerol-d5 and its Non-Deuterated Analog
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Compound Solvent Solubility
Concentration
(mM)

Notes

1,3-Dimyristoyl-

glycerol-d5
DMSO 10 mM 10

1,3-Dimyristoyl-

glycerol
DMF 20 mg/mL ~39

DMSO 5 mg/mL ~9.75

Warming to 60°C

and

ultrasonication

may be required.

Use freshly

opened DMSO

as it is

hygroscopic.[1]

Ethanol 30 mg/mL ~58.5

PBS (pH 7.2) 0.25 mg/mL ~0.49

Sparingly soluble

in aqueous

solutions.

Note: The molecular weight of 1,3-Dimyristoyl-glycerol is approximately 512.8 g/mol , and 1,3-
Dimyristoyl-glycerol-d5 is approximately 517.85 g/mol .

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of 1,3-Dimyristoyl-glycerol-
d5 in dimethyl sulfoxide (DMSO).

Materials:

1,3-Dimyristoyl-glycerol-d5 (solid)

Anhydrous Dimethyl Sulfoxide (DMSO)
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Calibrated analytical balance

Volumetric flask (e.g., 1 mL or 5 mL)

Pipettes

Vortex mixer

Water bath or heating block (optional)

Ultrasonicator (optional)

Procedure:

Weighing: Accurately weigh the desired amount of 1,3-Dimyristoyl-glycerol-d5. For

example, to prepare 1 mL of a 10 mM stock solution, weigh out 5.18 mg of the compound

(Molecular Weight: 517.85 g/mol ).

Dissolution:

Transfer the weighed compound to a clean, dry volumetric flask.

Add a portion of the DMSO (e.g., about half the final volume) to the flask.

Vortex the mixture to facilitate dissolution.

If the compound does not dissolve readily, gentle warming (up to 60°C) and/or sonication

can be applied.[1] Caution: Use a fume hood when heating solvents.

Final Volume Adjustment: Once the solid is completely dissolved, add DMSO to the

volumetric flask to reach the final desired volume.

Homogenization: Cap the flask and invert it several times to ensure the solution is

homogeneous.

Storage: Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated

freeze-thaw cycles.[1] When stored at -20°C, the solution is stable for at least one month,

and at -80°C, it is stable for up to six months.[1]
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Use as an Internal Standard in a Quantitative LC-MS/MS
Assay
This protocol outlines the general workflow for using the 1,3-Dimyristoyl-glycerol-d5 stock

solution as an internal standard for the quantification of diacylglycerols in a biological matrix

(e.g., plasma, cell lysate).

Workflow Diagram:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b15558116?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15558116?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample and Standard Preparation

Internal Standard Spiking

LC-MS/MS Analysis

Data Processing and Quantification

Prepare 10 mM 1,3-Dimyristoyl-glycerol-d5 Stock Solution

Prepare Working Internal Standard Solution (Dilution)

Spike Biological Extract with Working Internal Standard Solution

Prepare Biological Sample (e.g., Extraction)

Inject Spiked Sample into LC-MS/MS System

Acquire Data (MRM/SRM Mode)

Integrate Peak Areas of Analyte and Internal Standard

Calculate Peak Area Ratio (Analyte / Internal Standard)

Quantify Analyte Concentration using Calibration Curve

Click to download full resolution via product page

Caption: Workflow for quantitative analysis using an internal standard.
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Procedure:

Preparation of Working Internal Standard Solution: Dilute the 10 mM stock solution of 1,3-
Dimyristoyl-glycerol-d5 with an appropriate solvent (e.g., methanol, isopropanol) to a

working concentration. The optimal concentration will depend on the expected concentration

of the analyte in the samples and the sensitivity of the mass spectrometer.

Sample Preparation: Extract the lipids from the biological matrix using a suitable method

(e.g., Folch or Bligh-Dyer extraction).

Internal Standard Spiking: Add a precise volume of the working internal standard solution to

the extracted lipid sample. It is crucial to add the internal standard early in the sample

preparation process to account for any sample loss during subsequent steps.

LC-MS/MS Analysis:

Inject the spiked sample into the LC-MS/MS system.

Develop a chromatographic method to separate the analyte of interest from other matrix

components.

Set up the mass spectrometer to monitor the specific precursor-to-product ion transitions

for both the analyte and the 1,3-Dimyristoyl-glycerol-d5 internal standard in Multiple

Reaction Monitoring (MRM) or Selected Reaction Monitoring (SRM) mode.

Data Analysis:

Integrate the peak areas of the analyte and the internal standard.

Calculate the ratio of the analyte peak area to the internal standard peak area.

Prepare a calibration curve using known concentrations of the non-labeled analyte

standard spiked with the same amount of internal standard.

Determine the concentration of the analyte in the sample by comparing its peak area ratio

to the calibration curve.
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Signaling Pathway Context
While 1,3-Dimyristoyl-glycerol-d5 itself is an analytical tool, the diacylglycerols it helps to

quantify are important signaling molecules. Diacylglycerols (DAGs) are key second

messengers in various cellular signaling pathways, most notably in the activation of Protein

Kinase C (PKC).

G-protein Coupled Receptor / Receptor Tyrosine Kinase Phospholipase C (PLC)
Activation

PIP2
Hydrolysis

IP3

Diacylglycerol (DAG) Protein Kinase C (PKC)
Activation

Downstream Cellular Responses
Phosphorylation

Click to download full resolution via product page

Caption: Simplified diacylglycerol signaling pathway.

The accurate quantification of specific diacylglycerol species, facilitated by the use of internal

standards like 1,3-Dimyristoyl-glycerol-d5, is crucial for understanding the dynamics of these

signaling pathways in both normal physiological and disease states.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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